Cas no 52159-64-5 (methyl 2-hydroxy-3-isopropylbenzoate)

• Product Name: methyl 2-hydroxy-3-isopropylbenzoate
• CAS No: 52159-64-5
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 2154208
• PubChem ID: 18469877
• Update Time: 2025-04-21

methyl 2-hydroxy-3-isopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-isopropylbenzoate
• 52159-64-5
• methyl 2-hydroxy-3-propan-2-ylbenzoate
• TZJOTDHMGVBGRS-UHFFFAOYSA-N
• BS-44701
• SCHEMBL647215
• CHEMBL430581
• 2-Hydroxy-3-isopropylbenzoic acid methyl ester
• DB-334489
• CS-0526929
• MFCD24714020
• E97982

• Inchi： 1S/C11H14O3/c1-7(2)8-5-4-6-9(10(8)12)11(13)14-3/h4-7,12H,1-3H3
• InChI Key： TZJOTDHMGVBGRS-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters